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Compound of Interest

Compound Name: n-Eicosane

Cat. No.: B1172931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Eicosane (C₂₀H₄₂), a straight-chain saturated hydrocarbon, is a significant long-chain alkane

found naturally in various plant species and as a component of paraffin wax. Its well-defined

physical and chemical characteristics make it a valuable compound in diverse scientific and

industrial applications, including as a phase-change material for thermal energy storage, a

component in lubricants and cosmetics, and as a reference standard in chromatography. This

technical guide provides an in-depth overview of the core chemical and physical properties of

n-eicosane, complete with detailed experimental methodologies and structured data for ease

of reference.

Chemical and Physical Properties
The chemical and physical properties of n-eicosane are summarized in the tables below,

providing a comprehensive quantitative overview.

Table 1: General and Physical Properties of n-Eicosane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1172931?utm_src=pdf-interest
https://www.benchchem.com/product/b1172931?utm_src=pdf-body
https://www.benchchem.com/product/b1172931?utm_src=pdf-body
https://www.benchchem.com/product/b1172931?utm_src=pdf-body
https://www.benchchem.com/product/b1172931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₂₀H₄₂ [1]

Molecular Weight 282.55 g/mol [1]

Appearance
Colorless crystals or white

crystalline solid
[2]

Odor Odorless [2]

Melting Point
36-38 °C (97-100 °F; 309-311

K)
[3]

Boiling Point
343.1 °C (649.5 °F; 616.2 K) at

760 mmHg
[3]

Density (Solid) 0.7886 g/cm³ at 20 °C [2]

Density (Liquid) 0.778 g/cm³ at 48 °C [4]

Vapor Density 9.75 (Air = 1) [5]

Vapor Pressure <0.001 hPa at 25 °C [6]

Flash Point >113 °C (235 °F; 386 K) [3]

Refractive Index 1.4425 at 20 °C [2]

Water Solubility Insoluble [5][7]

Solubility in other solvents

Soluble in ether, petroleum

ether, and benzene; slightly

soluble in acetone and

chloroform.

[7][8]

Table 2: Thermochemical Properties of n-Eicosane
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Property Value Reference

Heat of Fusion 241 J/g [4]

Standard Molar Entropy

(S⦵₂₉₈)
558.6 J K⁻¹ mol⁻¹ [3]

Heat Capacity (C) 602.5 J K⁻¹ mol⁻¹ (at 6.0 °C) [3]

Experimental Protocols
The following sections detail standardized methodologies for determining the key physical

properties of n-eicosane. These protocols are based on established standards and common

laboratory practices.

Melting Point Determination (Capillary Method)
The melting point of n-eicosane can be accurately determined using the capillary method, a

widely accepted technique for crystalline solids.

Methodology:

Sample Preparation: A small amount of dry, powdered n-eicosane is packed into a capillary

tube (sealed at one end) to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a calibrated thermometer or an electronic temperature sensor.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower, more precise heating rate

(e.g., 1-2 °C per minute) as the temperature approaches the expected melting point.

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the onset of melting. The temperature at which

the entire solid has transformed into a clear liquid is recorded as the completion of melting.

The melting point is reported as a range between these two temperatures.
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Sample Preparation Measurement

Data Recording

Dry and powder
n-eicosane sample

Pack into
capillary tube

(2-3 mm height)

Place capillary in
melting point apparatus

Heat at a controlled
rate (1-2 °C/min)

Observe for onset
and completion of melting

Record temperature
at first liquid drop

Record temperature
at complete liquefaction

Report melting
point range

Apparatus Setup Measurement Data Analysis

Assemble
ebulliometer

Introduce n-eicosane
sample into flask

Heat sample to
a steady boil

Allow system to
reach equilibrium

Record stable
boiling temperature

Correct for
atmospheric pressure

Report corrected
boiling point

Mass Measurement Fluid Displacement Calculation

Weigh empty,
dry pycnometer (m1)

Add n-eicosane and
weigh (m2)

Add non-solvent fluid
to pycnometer with sample

Fill to calibrated volume
and remove air bubbles

Weigh pycnometer with
sample and fluid (m3)

Calculate mass of
displaced fluid

Calculate volume
of n-eicosane

Calculate density of
n-eicosane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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